Cas no 93839-18-0 (Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-)

• Product Name: Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-
• CAS No: 93839-18-0
• MF: C₁₀H₈ClFO₃
• MW: 230.620125770569
• CID: 808015
• PubChem ID: 3022526
• Update Time: 2025-04-19

Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-
• 2-(2-chloro-6-fluorophenyl)-3-oxobutanoic acid
• 2-acetyl-2-(2-chloro-6-fluorophenyl)acetic acid
• DTXSID00917664
• SCHEMBL5254396
• NS00063626
• EINECS 298-788-6
• 93839-18-0

• Inchi： 1S/C10H8ClFO3/c1-5(13)8(10(14)15)9-6(11)3-2-4-7(9)12/h2-4,8H,1H3,(H,14,15)
• InChI Key： DGIQOGVGGQUAGH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(=O)O)C(C)=O)F

Computed Properties

• Exact Mass: 230.015
• Monoisotopic Mass: 230.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 321.6°Cat760mmHg
• Flash Point: 148.3°C
• Refractive Index: 1.541

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes